Cas no 692732-85-7 (Methyl 4-{4-[(4-acetylphenyl)carbamoyl]piperazin-1-yl}-3-nitrobenzoate)

• Product Name: Methyl 4-{4-[(4-acetylphenyl)carbamoyl]piperazin-1-yl}-3-nitrobenzoate
• CAS No: 692732-85-7
• MF: C₂₁H₂₂N₄O₆
• MW: 426.422585010529
• CID: 6628855
• PubChem ID: 3536853
• Update Time: 2025-06-12

Methyl 4-{4-[(4-acetylphenyl)carbamoyl]piperazin-1-yl}-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-(4-[(4-ACETYLANILINO)CARBONYL]PIPERAZINO)-3-NITROBENZENECARBOXYLATE
• methyl 4-{4-[(4-acetylphenyl)carbamoyl]piperazin-1-yl}-3-nitrobenzoate
• Benzoic acid, 4-[4-[[(4-acetylphenyl)amino]carbonyl]-1-piperazinyl]-3-nitro-, methyl ester
• methyl4-{4-[(4-acetylphenyl)carbamoyl]piperazin-1-yl}-3-nitrobenzoate
• 692732-85-7
• methyl 4-{4-[(4-acetylanilino)carbonyl]piperazino}-3-nitrobenzenecarboxylate
• methyl 4-[4-[(4-acetylphenyl)carbamoyl]piperazin-1-yl]-3-nitrobenzoate
• 7T-0224
• AKOS005100265
• Methyl 4-{4-[(4-acetylphenyl)carbamoyl]piperazin-1-yl}-3-nitrobenzoate

• Inchi： 1S/C21H22N4O6/c1-14(26)15-3-6-17(7-4-15)22-21(28)24-11-9-23(10-12-24)18-8-5-16(20(27)31-2)13-19(18)25(29)30/h3-8,13H,9-12H2,1-2H3,(H,22,28)
• InChI Key： UIVJKZLYSSJMGW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(N2CCN(C(NC3=CC=C(C(C)=O)C=C3)=O)CC2)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 426.15393443g/mol
• Monoisotopic Mass: 426.15393443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 125Ų

Additional information on Methyl 4-{4-[(4-acetylphenyl)carbamoyl]piperazin-1-yl}-3-nitrobenzoate

Methyl 4-{4-[(4-acetylphenyl)carbamoyl]piperazin-1-yl}-3-nitrobenzoate (CAS No. 692732-85-7): A Comprehensive Overview

Methyl 4-{4-[(4-acetylphenyl)carbamoyl]piperazin-1-yl}-3-nitrobenzoate, identified by its CAS number 692732-85-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in medicinal chemistry. The structural complexity of Methyl 4-{4-[(4-acetylphenyl)carbamoyl]piperazin-1-yl}-3-nitrobenzoate arises from its intricate arrangement of functional groups, which include an acetylphenyl moiety, a carbamoyl group, and a piperazine ring, all integrated into a nitro-substituted benzoate backbone.

The presence of these distinct chemical features imparts unique properties to the compound, making it a valuable scaffold for the design of novel therapeutic agents. Specifically, the piperazine ring is known for its role in modulating biological pathways, particularly those involving neurotransmitter systems. This has led to its incorporation in the development of drugs targeting central nervous system disorders, such as antipsychotics and antidepressants. The nitro group, on the other hand, contributes to the compound's reactivity and can be exploited for further chemical modifications, enhancing its versatility in synthetic applications.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds due to their ability to interact with various biological targets. The nitro group in Methyl 4-{4-[(4-acetylphenyl)carbamoyl]piperazin-1-yl}-3-nitrobenzoate can undergo reduction to form an amine, which can then be further functionalized to produce derivatives with enhanced binding affinity or selectivity. This transformation has been widely utilized in the synthesis of bioactive molecules, including those with anti-inflammatory and anticancer properties.

Moreover, the acetylphenyl moiety in this compound adds another layer of complexity, influencing both its electronic properties and solubility characteristics. This functional group can participate in hydrogen bonding interactions, which are crucial for drug-receptor binding. The carbamoyl group further enhances the compound's potential as a pharmacophore by providing a site for further derivatization and by contributing to its overall molecular shape and charge distribution.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in optimizing the biological activity of nitroaromatic compounds. By systematically modifying different parts of the molecule, researchers aim to identify structural features that correlate with enhanced potency and reduced toxicity. The unique combination of functional groups in Methyl 4-{4-[(4-acetylphenyl)carbamoyl]piperazin-1-yl}-3-nitrobenzoate makes it an ideal candidate for such investigations.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the piperazine ring through cycloaddition reactions, followed by the introduction of the nitro group via electrophilic aromatic substitution. The final step involves coupling the acetylphenyl and carbamoyl groups to form the desired benzoate derivative. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity.

The pharmacological evaluation of Methyl 4-{4-[(4-acetylphenyl)carbamoyl]piperazin-1-yl}-3-nitrobenzoate has revealed promising results in preclinical studies. Initial experiments have demonstrated its ability to modulate neurotransmitter release and receptor activity, suggesting potential therapeutic applications in neurological disorders. Additionally, preliminary toxicology studies indicate that the compound exhibits low toxicity at relevant doses, making it a favorable candidate for further development.

The growing body of research on nitroaromatic compounds underscores their significance as building blocks in drug discovery. The versatility of these molecules allows for the creation of diverse derivatives with tailored biological activities. As such, Methyl 4-{4-[(4-acetylphenyl)carbamoyl]piperazin-1-yl}-3-nitrobenzoate represents an important contribution to this rapidly evolving field.

In conclusion, Methyl 4-{4-[(4-acetylphenyl)carbamoyl]piperazin-1-yl}-3-nitrobenzoate (CAS No. 692732-85-7) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable tool for exploring new therapeutic strategies. As ongoing studies continue to uncover its pharmacological properties and synthetic possibilities, this compound is poised to play a crucial role in the development of next-generation drugs.